Cas no 52946-22-2 ((1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate)

(1S)-1-[4-(Acetyloxy)phenyl]prop-2-en-1-yl acetate is a chiral organic compound featuring an acetylated phenolic moiety and a propenyl acetate functional group. Its stereospecific (S)-configuration ensures precise reactivity in asymmetric synthesis, making it valuable for applications in pharmaceutical intermediates and fine chemical production. The compound’s dual acetate groups enhance its solubility in organic solvents, facilitating controlled derivatization. Its structural stability under mild conditions allows for selective transformations, such as hydrolysis or cross-coupling reactions. This molecule is particularly useful in enantioselective catalysis and the synthesis of bioactive compounds, where its defined chirality and functional group compatibility are critical. Proper handling under inert conditions is recommended to preserve its integrity.
(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate structure
52946-22-2 structure
Product Name:(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate
CAS No:52946-22-2
MF:C13H14O4
MW:234.247864246368
MDL:MFCD32874635
CID:370485
PubChem ID:119104
Update Time:2025-06-09

(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,4-(acetyloxy)-a-ethenyl-,1-acetate, (aS)-
    • ACETOXYCHAVICOL ACETATE, D
    • AcetoXychvicol acetate,D
    • D,L-1'-ACETOXYCHAVICOL ACETATE
    • DL-1''-ACETOXYCAVICOL ACETATE
    • galangal acetate
    • L-1''
    • L-1''-
    • L-1'-(RG)
    • L-1''-ACETOXCHAVICOL ACETATE
    • rac-galangal acetate
    • (S)-4-(Acetyloxy)-alpha-ethenylbenzenemethanol acetate
    • (1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate
    • PD046214
    • DTXSID80967420
    • Benzenemethanol, 4-(acetyloxy)-alpha-ethenyl-, acetate, (S)-
    • 52946-22-2
    • HY-114644
    • (alphaS)-4-(Acetyloxy)-alpha-ethenylbenzenemethanol
    • UNII-SQV3080A20
    • Q27070798
    • (1'S)-1'-ACETOXYCHAVICOL ACETATE
    • GALANGAL ACETATE, (S)-
    • 1'-Acetoxychavicol acetate
    • (S)-1'-Acetoxychavicol Acetate
    • CHEMBL323727
    • 1'-ACETOXYCHAVICOL ACETATE, (-)-
    • Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, acetate, (.alpha.S)-
    • 1'S-1'-Acetoxychavicol acetate
    • SQV3080A20
    • [4-[(1S)-1-acetyloxyprop-2-enyl]phenyl] acetate
    • CCRIS 7708
    • Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, 1-acetate, (.alpha.S)-
    • (S)-4-(1-Acetoxyallyl)phenyl acetate
    • SCHEMBL17454871
    • GALANGAL ACETATE, (-)-
    • GTPL6298
    • CHEBI:469
    • [4-[(1S)-1-acetoxyallyl]phenyl] acetate
    • Z2737403435
    • JAMQIUWGGBSIKZ-ZDUSSCGKSA-N
    • (1S)-1-[4-(acetyloxy)phenyl]prop-2-en-1-yl acetate
    • CS-0063645
    • Benzenemethanol, 4-(acetyloxy)-.alpha.-ethenyl-, acetate, (S)-
    • EN300-27114805
    • 1-[4-(acetyloxy)phenyl]prop-2-en-1-yl acetate
    • 1'-Acetoxychavicol
    • ACETOXYCHAVICOL ACETATE, D/L-1''-
    • 1-(4-Hydroxyphenyl)-2-propen-1-ol; (S)-form, Di-Ac
    • 1-(4-Hydroxyphenyl)-2-propen-1-ol; (�)-form, Di-Ac
    • ACETOXYCHAVICOLACETATE,D/L-1-
    • DA-72522
    • MDL: MFCD32874635
    • Inchi: 1S/C13H14O4/c1-4-13(17-10(3)15)11-5-7-12(8-6-11)16-9(2)14/h4-8,13H,1H2,2-3H3/t13-/m0/s1
    • InChI Key: JAMQIUWGGBSIKZ-ZDUSSCGKSA-N
    • SMILES: O(C(C)=O)[C@@H](C=C)C1C=CC(=CC=1)OC(C)=O

Computed Properties

  • Exact Mass: 234.08900
  • Monoisotopic Mass: 234.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Density: 1.122 g/cm3
  • Boiling Point: 325.4 ºC at 760 mmHg
  • Flash Point: 157.8ºC
  • Refractive Index: 1.511
  • PSA: 52.60000
  • LogP: 2.40210

(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

(1S)-1-4-(acetyloxy)phenylprop-2-en-1-yl acetate Pricemore >>

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